Cas no 8005-78-5 (Bismark Brown R)

• Product Name: Bismark Brown R
• CAS No: 8005-78-5
• MF: C₂₁H₂₆Cl₂N₈
• MW: 461.390740871429
• CID: 86164
• PubChem ID: 135516985
• Update Time: 2025-04-18

Bismark Brown R Chemical and Physical Properties

Names and Identifiers

• Basic brown 4
• Bismark Brown R
• Bismarck Brown
• Astra Vesuvine B
• C.I. 21010
• 2,4-Bis(2,4-diamino-5-methyl-1-benzenazo)toluene
• Basic Brown 2K
• 1HAD3F3XM9
• Bismark Brown (C.I. 21010)
• C.I. Basic Brown 4, dihydrochloride
• 1,3-Benzenediamine, 4,4'-[(4-methyl-1,3-phenylene)bis(azo)]bis[6-methyl-, dihydrochloride
• 6,6'-((1E,1'E)-(4-methyl-1,3-phenylene)bis(diazene-2,1-diyl))bis(4-methylbenzene-1,3-diamine) dihydrochloride
• 1,3-Benzenediamine, 4,4'-((4-methyl-1,3-phenylene)
• FT-0622582
• Bismarck Brown TSS
• Bismarck Brown R
• EINECS 232-341-8
• C.I. BASIC BROWN 4
• 8005-78-5
• Bismarck Brown RLNS

• Inchi： 1S/C21H24N8.2ClH/c1-11-4-5-14(26-28-20-6-12(2)15(22)9-17(20)24)8-19(11)27-29-21-7-13(3)16(23)10-18(21)25;;/h4-10H,22-25H2,1-3H3;2*1H/b28-26+,29-27+;;
• InChI Key： WLKAMFOFXYCYDK-CYXDXXRZSA-N
• SMILES： [Cl-].[Cl-].[NH+](/C1C=C(C=CC=1C)/N=[NH+]/C1C=C(C)C(=CC=1N)N)=N\C1=CC(C)=C(C=C1N)N

Computed Properties

• Exact Mass: 460.165748
• Monoisotopic Mass: 460.165748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 581
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154

Experimental Properties

• Melting Point: 222 °C (dec.)(lit.)
• PSA: 134.70000
• LogP: -0.90420

Bismark Brown R Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes